Cas no 2228608-56-6 (4-(3-methoxy-1,2-oxazol-5-yl)butanoic acid)

• Product Name: 4-(3-methoxy-1,2-oxazol-5-yl)butanoic acid
• CAS No: 2228608-56-6
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5899461
• PubChem ID: 165839210
• Update Time: 2025-10-19

4-(3-methoxy-1,2-oxazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-1,2-oxazol-5-yl)butanoic acid
• EN300-1729895
• 2228608-56-6

• Inchi： 1S/C8H11NO4/c1-12-7-5-6(13-9-7)3-2-4-8(10)11/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： FVGFNWYECWQYLD-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)CCCC(=O)O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-(3-methoxy-1,2-oxazol-5-yl)butanoic acid

4-(3-Methoxy-1,2-Oxazol-5-yl)Butanoic Acid: A Comprehensive Overview

4-(3-Methoxy-1,2-Oxazol-5-yl)Butanoic Acid, identified by the CAS number 2228608-56-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design.

The molecular structure of 4-(3-Methoxy-1,2-Oxazol-5-yl)Butanoic Acid consists of a butanoic acid backbone linked to a 1,2-oxazole ring substituted with a methoxy group at the 3-position. The oxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 4-(3-Methoxy-1,2-Oxazol-5-yl)Butanoic Acid exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. A study conducted by researchers at the University of California revealed that 4-(3-Methoxy-1,2-Oxazol-5-yl)Butanoic Acid can act as a potent herbicide by inhibiting key enzymes involved in plant metabolism. This finding opens new avenues for its application in crop protection and sustainable agriculture.

The synthesis of 4-(3-Methoxy-1,2-Oxazol-5-yl)Butanoic Acid involves a multi-step process that typically begins with the preparation of the oxazole ring followed by functionalization with the methoxy group and subsequent attachment to the butanoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of 4-(3-Methoxy-1,2-Oxazol-5-yl)Butanoic Acid. These methods provide critical insights into the compound's stability and degradation pathways under various conditions.

In terms of toxicity and safety profiles, preliminary studies indicate that 4-(3-Methoxy-1,2-Oxazol-5-y)l)Butanoic Acid exhibits low toxicity in vitro and in vivo models, suggesting its potential for safe use in therapeutic applications. However, further long-term studies are required to fully assess its safety profile.

The growing interest in 4-(3-Methoxy-1,2-Oxazol-)5-yllButanoic Acid is reflected in its increasing presence in scientific literature and patent filings. Researchers are actively exploring its potential as a building block for more complex molecules with enhanced biological activities.

In conclusion, CAS No 2228608-)< strong >56- strong >6 (< strong >4- strong >(< strong >3- strong >Methoxy- strong >1, strong > -< strong >Oxazol- strong >5- strong >yl)< strong >Butanoic Acid strong>) represents a versatile compound with promising applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medical and agricultural technologies.